Cas no 2228204-81-5 (1-(4-methoxy-2-methylphenyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(4-methoxy-2-methylphenyl)cyclopropane-1-carbaldehyde
• CAS No: 2228204-81-5
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 6443002
• PubChem ID: 165646785
• Update Time: 2025-07-28

1-(4-methoxy-2-methylphenyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxy-2-methylphenyl)cyclopropane-1-carbaldehyde
• EN300-1766042
• 2228204-81-5

• Inchi： 1S/C12H14O2/c1-9-7-10(14-2)3-4-11(9)12(8-13)5-6-12/h3-4,7-8H,5-6H2,1-2H3
• InChI Key： XEHYEIRKAKDFGJ-UHFFFAOYSA-N
• SMILES： O=CC1(C2C=CC(=CC=2C)OC)CC1

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(4-methoxy-2-methylphenyl)cyclopropane-1-carbaldehyde

Introduction to 1-(4-methoxy-2-methylphenyl)cyclopropane-1-carbaldehyde (CAS No. 2228204-81-5)

1-(4-methoxy-2-methylphenyl)cyclopropane-1-carbaldehyde, with the chemical formula C₁₃H₁₄O and CAS number 2228204-81-5, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of aromatic aldehydes and exhibits a unique structural feature due to the presence of a cyclopropane ring fused with a phenyl group. The 4-methoxy-2-methylphenyl substituent enhances its pharmacological potential, making it a valuable intermediate in the synthesis of various bioactive molecules.

The cyclopropane moiety in this molecule is particularly noteworthy due to its rigid three-membered ring structure, which can influence the electronic and steric properties of the compound. This structural motif has been extensively studied for its ability to modulate biological activity, often leading to enhanced binding affinity and selectivity in drug design. The aldehyde functional group at the cyclopropane ring further contributes to its reactivity, allowing for further functionalization and diversification in medicinal chemistry applications.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 1-(4-methoxy-2-methylphenyl)cyclopropane-1-carbaldehyde. These innovations have not only improved yield but also reduced the environmental impact of its synthesis. For instance, catalytic hydrogenation and asymmetric synthesis techniques have been employed to achieve higher enantioselectivity, which is crucial for developing enantiomerically pure pharmaceuticals with improved therapeutic profiles.

In the realm of drug discovery, 1-(4-methoxy-2-methylphenyl)cyclopropane-1-carbaldehyde has shown promise as a key intermediate in the development of novel therapeutic agents. Its structural features make it a versatile building block for small molecules targeting various biological pathways. Notably, studies have indicated its potential in inhibiting enzymes involved in inflammatory responses and cancer progression. The 4-methoxy group, in particular, has been identified as a pharmacophore that enhances binding interactions with biological targets, thereby increasing the efficacy of derived compounds.

One of the most compelling aspects of this compound is its role in the development of next-generation antiviral agents. The cyclopropane ring's ability to engage with viral proteases and polymerases has been exploited to design molecules that disrupt viral replication cycles. Preliminary studies have demonstrated that derivatives of 1-(4-methoxy-2-methylphenyl)cyclopropane-1-carbaldehyde exhibit potent antiviral activity against several strains of RNA viruses. This finding underscores the importance of exploring structurally diverse aldehydes as candidates for antiviral therapies.

The synthesis of 1-(4-methoxy-2-methylphenyl)cyclopropane-1-carbaldehyde also offers insights into green chemistry principles. Researchers have developed solvent-free reactions and microwave-assisted synthesis protocols that minimize waste and energy consumption. These approaches align with the growing emphasis on sustainable practices in pharmaceutical manufacturing, ensuring that the production of this compound is both efficient and environmentally responsible.

Another area where this compound has made significant contributions is in the field of material science. The unique combination of aromaticity and cyclic rigidity provides interesting properties for designing advanced materials with applications in electronics and coatings. For example, thin films incorporating derivatives of 1-(4-methoxy-2-methylphenyl)cyclopropane-1-carbaldehyde have exhibited enhanced thermal stability and mechanical strength, making them suitable for high-performance industrial applications.

Future research directions for 1-(4-methoxy-2-methylphenyl)cyclopropane-1-carbaldehyde include exploring its potential as a chiral ligand in asymmetric catalysis. The cyclopropane ring's ability to induce stereoselectivity could be leveraged to develop novel catalysts that facilitate enantioselective transformations. Such advancements would not only expand the synthetic toolkit available to chemists but also contribute to the development of more sustainable chemical processes.

In conclusion, 1-(4-methoxy-2-methylphenyl)cyclopropane-1-carbaldehyde (CAS No. 2228204-81-5) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and catalysis. Its unique structural features, coupled with recent advances in synthetic chemistry, position it as a cornerstone molecule in modern chemical research. As scientists continue to uncover new possibilities for this compound, its impact on science and industry is poised to grow even further.